Cas no 1513852-12-4 (Zaloglanstat)

• Product Name: Zaloglanstat
• CAS No: 1513852-12-4
• MF: C₂₁H₂₀ClF₃N₄O₂
• MW: 452.857314109802
• CID: 5068509
• PubChem ID: 136246033
• Update Time: 2026-03-01

Zaloglanstat Chemical and Physical Properties

Names and Identifiers

• GRC 27864
• ISC 27864
• Zaloglanstat
• V5SE449P9L
• Zaloglanstat [INN]
• GTPL11406
• N-(4-Chloro-3-(5-oxo-1-(4-(trifluoromethyl)phenyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzyl)pivalamide
• N-[(4-chloro-3-{5-oxo-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-1,2,4-triazol-3-yl}phenyl)methyl]-2,2-dimethylpropanamide
• N-[[4-chloro-3-[5-oxo-1-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl]phenyl]methyl]-2,2-dimethylpropanamide
• Propanamide, N-((4-chloro-3-(2,5-dihydro-
• UNII-V5SE449P9L
• N-((4-chloro-3-(5-oxo-1-(4-(trifluoromethyl)phenyl)-2,5-dihydro-1H-1,2,4-triazol-3-yl)phenyl)methyl)-2,2-dimethylpropanamide
• ISC-27864
• Propanamide, N-((4-chloro-3-(2,5-dihydro-5-oxo-1-(4-(trifluoromethyl)phenyl)-1H-1,2,4-triazol-3-yl)phenyl)methyl)-2,2-dimethyl-
• 1513852-12-4
• SCHEMBL15541924
• AKOS040756871
• MS-28241
• G18524
• CS-0213585
• DA-68801

• Inchi： 1S/C21H20ClF3N4O2/c1-20(2,3)18(30)26-11-12-4-9-16(22)15(10-12)17-27-19(31)29(28-17)14-7-5-13(6-8-14)21(23,24)25/h4-10H,11H2,1-3H3,(H,26,30)(H,27,28,31)
• InChI Key： DOVBVLUPCQSAGE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=NN(C(N1)=O)C1C=CC(C(F)(F)F)=CC=1)CNC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 452.1226881g/mol
• Monoisotopic Mass: 452.1226881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 73.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on Zaloglanstat

Introduction to Zaloglanstat (CAS No. 1513852-12-4) in Modern Chemical Biology and Medicinal Chemistry

Zaloglanstat, a compound with the chemical identifier CAS No. 1513852-12-4, represents a significant advancement in the field of chemical biology and medicinal chemistry. This molecule has garnered considerable attention due to its unique structural properties and promising therapeutic applications. As research in this domain continues to evolve, Zaloglanstat has emerged as a key player in the development of novel treatments for various medical conditions.

The molecular structure of Zaloglanstat is meticulously designed to interact with biological targets in a highly specific manner. This specificity is crucial for minimizing side effects and enhancing therapeutic efficacy. Recent studies have highlighted the compound's potential in modulating key biological pathways involved in inflammation, cancer, and neurodegenerative diseases. The precise targeting of these pathways underscores the compound's significance in contemporary pharmacological research.

One of the most compelling aspects of Zaloglanstat is its mechanism of action. Unlike traditional therapeutics that often rely on broad-spectrum mechanisms, Zaloglanstat is engineered to engage with specific enzymes and receptors. This targeted approach has been shown to yield more predictable and consistent results in clinical trials. For instance, studies have demonstrated its ability to inhibit the activity of proteases that are overexpressed in certain types of cancer cells, thereby disrupting tumor growth and progression.

The development of Zaloglanstat has been influenced by cutting-edge computational methods and high-throughput screening techniques. These advancements have allowed researchers to rapidly identify and optimize molecular structures with desired pharmacological properties. The integration of artificial intelligence (AI) into drug discovery processes has further accelerated the identification of promising candidates like Zaloglanstat. This synergy between experimental chemistry and computational biology has been instrumental in refining the compound's design for improved efficacy and safety.

Recent clinical trials have provided valuable insights into the therapeutic potential of Zaloglanstat. In Phase II trials, the compound has shown encouraging results in patients with advanced-stage malignancies who have exhausted standard treatment options. The observed improvements in survival rates and quality of life among participants highlight the compound's potential as a breakthrough therapy. Additionally, preclinical studies have explored its applications in treating neuroinflammatory disorders, suggesting that Zaloglanstat may also play a role in addressing conditions such as Alzheimer's disease and multiple sclerosis.

The chemical synthesis of Zaloglanstat involves sophisticated methodologies that ensure high purity and yield. Advanced synthetic techniques, including catalytic hydrogenation and asymmetric synthesis, have been employed to construct the molecule's complex framework. These methods not only enhance the efficiency of production but also contribute to the compound's overall stability and bioavailability. The rigorous quality control measures implemented during manufacturing further ensure that Zaloglanstat meets stringent regulatory standards for safety and efficacy.

The future prospects for Zaloglanstat are promising, with ongoing research aimed at expanding its therapeutic applications. Investigational studies are exploring its potential use in combination therapies, where it may synergize with existing treatments to achieve greater outcomes. Furthermore, efforts are underway to develop oral formulations of Zaloglanstat, which would offer greater convenience for patients compared to injectable alternatives. These developments reflect the dynamic nature of pharmaceutical research and the continuous pursuit of innovative solutions to unmet medical needs.

In conclusion, Zaloglanstat (CAS No. 1513852-12-4) stands as a testament to the progress being made in chemical biology and medicinal chemistry. Its unique properties, coupled with compelling preclinical and clinical data, position it as a frontrunner in the development of novel therapeutics. As research continues to uncover new applications for this compound, it holds significant promise for improving patient outcomes across multiple disease indications.